Cas no 1805504-05-5 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate
• CAS No: 1805504-05-5
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4804900
• Update Time: 2025-06-29

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)5-2-6(14)4(3-10)7(13-5)8(11)12/h2,8H,3H2,1H3,(H,13,14)
• InChI Key： XXTWVFOPQFBQBE-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(C(=O)OC)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate: A Comprehensive Overview

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate, identified by the CAS number 1805504-05-5, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with multiple functional groups, including a methyl ester, a chloromethyl group, a difluoromethyl group, and a hydroxyl group. These substituents contribute to its reactivity, stability, and versatility in chemical reactions.

The synthesis of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient routes for its preparation, leveraging catalytic processes and green chemistry principles to minimize environmental impact. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple functional groups allows for modular synthesis of bioactive molecules targeting various therapeutic areas. For instance, the hydroxyl group can be converted into other functionalities like ethers or esters, while the chloromethyl group can serve as an electrophilic site for nucleophilic substitutions. Recent studies have explored its role in the development of anti-inflammatory agents and anticancer drugs, where its ability to modulate cellular signaling pathways has shown significant promise.

In addition to pharmaceutical applications, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate has found utility in agrochemicals, particularly as a building block for herbicides and insecticides. Its fluorinated substituents enhance lipophilicity and stability against metabolic degradation, making it an attractive candidate for designing compounds with improved bioavailability and efficacy. Researchers have also investigated its use in materials science, where its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices.

The structural complexity of this compound presents both challenges and opportunities for further research. Its reactivity towards various chemical transformations requires careful optimization to avoid unwanted side reactions. However, this also opens avenues for exploring novel reaction mechanisms and catalytic systems. Recent breakthroughs in computational chemistry have facilitated the prediction of its reactivity under different conditions, aiding in the design of more efficient synthetic pathways.

In conclusion, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-carboxylate stands out as a versatile compound with immense potential across multiple disciplines. Its intricate structure and functional groups make it a valuable tool in contemporary chemical research, driving innovation in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.